Cas no 16213-85-7 (2-(2,5-Dimethylphenyl)acetonitrile)
16213-85-7 structure
Product Name:2-(2,5-Dimethylphenyl)acetonitrile
CAS No:16213-85-7
MF:C10H11N
MW:145.201042413712
MDL:MFCD00013816
CID:50366
PubChem ID:27753
Update Time:2025-04-18
2-(2,5-Dimethylphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-Dimethylphenyl)acetonitrile
- (2,5-xylyl)-acetonitril
- (2,5-xylyl)acetonitrile
- 2,5-dimethylbenzeneacetonitrile
- 2,5-dimethylbenzylcyanide
- 2,5-Xylylacetonitrile
- Acetonitrile, (2,5-xylyl)-
- Benzeneacetonitrile, 2,5-dimethyl-
- 2,5-Dimethylphenylacetonitrile
- 2,5-Dimethylbenzyl Cyanide
- (2,5-Dimethylphenyl)acetonitrile
- ULT00P22MN
- HCELORQTHSKCQL-UHFFFAOYSA-N
- 2-(2,5-dimethylphenyl)ethanenitrile
- NSC85352
- PubChem21905
- NCIOpen2_001008
- KSC497G9B
- 3-
- AKOS009157382
- FT-0610474
- Z820092518
- NSC 85352
- NSC-85352
- DS-15279
- D4271
- EINECS 240-339-3
- BRN 2084136
- A810342
- DTXSID90167313
- SCHEMBL1019451
- MFCD00013816
- 3-09-00-02486 (Beilstein Handbook Reference)
- CS-0153344
- UNII-ULT00P22MN
- NS00025297
- EN300-135875
- 16213-85-7
- F14919
- W-107965
- Benzeneacetonitrile, 2,5-dimethyl-;Acetonitrile, (2,5-xylyl)-;2,5-Dimethylbenzeneacetonitrile;(2,5-xylyl)-acetonitril;
- DB-020132
-
- MDL： MFCD00013816
- Inchi： 1S/C10H11N/c1-8-3-4-9(2)10(7-8)5-6-11/h3-4,7H,5H2,1-2H3
- InChI Key： HCELORQTHSKCQL-UHFFFAOYSA-N
- SMILES： N#CCC1C=C(C)C=CC=1C
- BRN： 2084136
Computed Properties
- Exact Mass: 145.08900
- Monoisotopic Mass: 145.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Not determined
- Density: 1.0353 (rough estimate)
- Melting Point: 27-29 ºC
- Boiling Point: 79°C/0.3mmHg(lit.)
- Flash Point: 73°C/1mm
- Refractive Index: 1.5000 (estimate)
- PSA: 23.79000
- LogP: 2.36948
- Solubility: Not determined
2-(2,5-Dimethylphenyl)acetonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：warning
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：3276
- Hazard Category Code： R36/37/38
- Safety Instruction： S37/39-S26
- RTECS：AM2675000
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- Risk Phrases：R36/37/38
- Packing Group：III
- Safety Term：6.1
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at 4°C,-4At ℃Store…Better
2-(2,5-Dimethylphenyl)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(2,5-Dimethylphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D480958-100mg |
2-(2,5-Dimethylphenyl)acetonitrile |
16213-85-7 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D480958-500mg |
2-(2,5-Dimethylphenyl)acetonitrile |
16213-85-7 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D480958-1g |
2-(2,5-Dimethylphenyl)acetonitrile |
16213-85-7 | 1g |
$ 80.00 | 2022-06-05 | ||
| abcr | AB177511-25 g |
2,5-Dimethylphenylacetonitrile, 98%; . |
16213-85-7 | 98% | 25 g |
€115.00 | 2023-07-20 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01942-5g |
2,5-Dimethylphenylacetonitrile, 98+% |
16213-85-7 | 98+% | 5g |
￥705.00 | 2023-04-03 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01942-25g |
2,5-Dimethylphenylacetonitrile, 98+% |
16213-85-7 | 98+% | 25g |
￥2739.00 | 2023-04-03 | |
| abcr | AB177511-5 g |
2,5-Dimethylphenylacetonitrile, 98%; . |
16213-85-7 | 98% | 5 g |
€48.50 | 2023-07-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D4271-5G |
2,5-Dimethylphenylacetonitrile |
16213-85-7 | >98.0%(GC) | 5g |
¥290.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D4271-25G |
2,5-Dimethylphenylacetonitrile |
16213-85-7 | >98.0%(GC) | 25g |
¥1100.00 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | VC369-1g |
2-(2,5-Dimethylphenyl)acetonitrile |
16213-85-7 | 98.0%(GC) | 1g |
￥90.0 | 2022-06-10 |
2-(2,5-Dimethylphenyl)acetonitrile Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:16213-85-7)2,5-二甲基苯乙腈
Order Number:LE5760063
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
2-(2,5-Dimethylphenyl)acetonitrile Related Literature
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1. 172. The preparation of some isoquinoline derivativesM. S. Gibson J. Chem. Soc. 1956 808
-
2. Formula index
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3. Formula index
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4. Index of subjects, 1929
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:16213-85-7)2,5-二甲基苯乙腈
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry